Cas no 68843-61-8 (5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole)

5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole is a versatile brominated isoxazoline derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group enables efficient functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the construction of complex heterocyclic frameworks. The phenyl-substituted dihydroisoxazole core contributes to its stability while offering opportunities for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to introduce pharmacophoric motifs. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling is advised due to its sensitivity to moisture and potential lachrymatory effects.
5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole structure
68843-61-8 structure
Product Name:5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole
CAS No:68843-61-8
MF:C10H10BrNO
MW:240.09650182724
CID:878423
PubChem ID:12384704
Update Time:2025-06-07

5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole
    • 5-(bromomethyl)-3-phenyl-4,5-dihydro-1,2-oxazole
    • 5-(bromomethyl)-3-phenyl-4,5-dihydroisoxazole(SALTDATA: FREE)
    • 5-Brommethyl-3-phenyl-4,5-dihydro-isoxazol
    • DTXSID00495679
    • CS-0454944
    • 68843-61-8
    • SQNMRBIAISMFMD-UHFFFAOYSA-N
    • AKOS006341656
    • SCHEMBL15009301
    • MFCD09055205
    • MDL: MFCD09055205
    • Inchi: 1S/C10H10BrNO/c11-7-9-6-10(12-13-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2
    • InChI Key: SQNMRBIAISMFMD-UHFFFAOYSA-N
    • SMILES: BrCC1CC(C2C=CC=CC=2)=NO1

Computed Properties

  • Exact Mass: 238.99500
  • Monoisotopic Mass: 238.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 310.8°C at 760 mmHg
  • Flash Point: 141.8°C
  • Refractive Index: 1.609
  • PSA: 21.59000
  • LogP: 2.01010

5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole

Introduction to 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole (CAS No. 68843-61-8)

5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole, identified by the chemical compound code CAS No. 68843-61-8, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the isoxazole family, a heterocyclic structure known for its broad range of biological activities. The presence of both a bromomethyl group and a phenyl ring in its molecular framework makes it a versatile building block for the development of novel therapeutic agents.

The bromomethyl substituent at the 5-position of the isoxazole ring introduces reactivity that allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets. Meanwhile, the phenyl group contributes to hydrophobic interactions and can modulate binding affinity in drug design. These structural features have garnered considerable attention in recent years, particularly in the quest for innovative treatments against various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of isoxazole derivatives. Research has demonstrated that modifications at the 3- and 5-positions of the isoxazole core can significantly alter biological activity. For instance, studies have shown that compounds with a bromomethyl group exhibit promising antimicrobial and anti-inflammatory properties. The phenyl moiety further enhances these effects by improving solubility and membrane permeability, making it an attractive scaffold for drug development.

One of the most compelling applications of 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can introduce linker molecules or other pharmacophores that target specific kinase domains. This approach has led to several high-profile drug candidates entering clinical trials over the past decade.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel drug candidates derived from 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole. Advanced modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting wet-lab experiments. This synergy between computational methods and experimental validation has significantly reduced development timelines and costs.

Furthermore, the versatility of this compound extends beyond pharmaceutical applications. It serves as a valuable tool in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The rigid structure of the isoxazole ring combined with electron-withdrawing groups like bromine enhances charge transport properties, making it an ideal candidate for next-generation electronic devices.

Recent advances in green chemistry have also influenced how 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole is synthesized and utilized. Researchers are increasingly adopting solvent-free reactions and catalytic methods to minimize waste and improve yields. These sustainable practices not only align with global environmental goals but also enhance cost-effectiveness in large-scale production.

The role of this compound in drug discovery continues to evolve with emerging technologies such as CRISPR gene editing and personalized medicine. By integrating 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole into novel therapeutic strategies, scientists aim to address unmet medical needs by developing targeted treatments tailored to individual patients' genetic profiles.

In conclusion, 5-(Bromomethyl)-3-phenyl-4,5-dihydroisoxazole (CAS No. 68843-61-8) represents a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural features enable diverse applications across multiple disciplines, from drug development to advanced materials science. As scientific understanding advances and new technologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine and materials science.

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